2-(benzylthio)-5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazole

• IUPAC Name: 2-benzylsulfanyl-5-(4-methylphenyl)-1-[3-(trifluoromethyl)phenyl]imidazole
• InChI: InChI=1S/C24H19F3N2S/c1-17-10-12-19(13-11-17)22-15-28-23(30-16-18-6-3-2-4-7-18)29(22)21-9-5-8-20(14-21)24(25,26)27/h2-15H,16H2,1H3
• InChI Key: ANGGOXUKKJJYSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=CC(=C3)C(F)(F)F)SCC4=CC=CC=C4
• Molecular Formula: C24H19F3N2S
• Molecular Weight: 424.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different group to the imidazole ring. Unfortunately, without specific literature or experimental data, it’s difficult to propose a detailed synthesis pathway.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The exact structure would depend on the specific locations of these groups on the imidazole ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-donating and electron-withdrawing effects of the different substituents. For example, the trifluoromethyl group is a strong electron-withdrawing group, which could make the compound more reactive towards nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific structure and the functional groups present. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, potentially affecting its solubility and stability.

Scientific Research Applications

Photoredox Chemistry and S-Trifluoromethylation

• Application : Under visible light irradiation, arylthiolate anions form electron donor–acceptor (EDA) complexes with trifluoromethyl phenyl sulfone. This interaction enables an intramolecular single electron transfer (SET) reaction, leading to the S-trifluoromethylation of thiophenols. .

Catalysis and Suzuki Coupling

• Application : Tri(o-tolyl)phosphine, in combination with Pd2(dba)3·CHCl3, has been identified as a highly efficient catalytic system for Suzuki coupling. .

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity and physical and chemical properties. It could potentially be of interest in fields such as medicinal chemistry or materials science.